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Compound of Interest

Compound Name: (2S)-2-aminobutyramide

Cat. No.: B555800 Get Quote

Essential Safety and Handling Guide for (2S)-2-
Aminobutyramide
This guide provides crucial safety and logistical information for the handling and disposal of

(2S)-2-aminobutyramide, tailored for researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(2S)-2-Aminobutyramide hydrochloride is classified as a substance that can cause skin

irritation, serious eye irritation, and respiratory irritation. It is also harmful if swallowed.[1][2][3]

Therefore, adherence to strict safety protocols and the use of appropriate personal protective

equipment (PPE) are mandatory.

Summary of Required Personal Protective Equipment
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to EN166

(EU) or NIOSH (US)

standards.[1][4]

To prevent eye contact which

can cause serious irritation.[1]

[3]

Hand Protection

Chemically impermeable

gloves.[4] Gloves must be

inspected before use and

disposed of properly after

handling.[1]

To avoid skin contact which

can cause irritation.[1][3]

Skin Protection

Long-sleeved protective

clothing or a lab coat.[3] In

cases of higher exposure risk,

a complete suit protecting

against chemicals may be

necessary.[1]

To prevent skin exposure.

Respiratory Protection

For nuisance exposures or

dust formation, a P95 (US) or

P1 (EU EN 143) particle

respirator is recommended.[1]

[5] For higher-level protection,

an OV/AG/P99 (US) or ABEK-

P2 (EU EN 143) respirator

cartridge should be used.[1][5]

To prevent respiratory irritation

from inhaling dust.[1][3]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure the work area is well-ventilated.[4][6] An appropriate exhaust ventilation system

should be in place where dust may be formed.[1]

Have an eyewash station and safety shower readily accessible.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/msds/s-2-aminobutyramide-hydrochloride.pdf
https://www.echemi.com/sds/l-2-aminobutanamidehydrochloride-pid_Rock19729.html
https://www.chemicalbook.com/msds/s-2-aminobutyramide-hydrochloride.pdf
https://www.fishersci.no/store/msds?partNumber=15471878&countryCode=NO&language=en
https://www.echemi.com/sds/l-2-aminobutanamidehydrochloride-pid_Rock19729.html
https://www.chemicalbook.com/msds/s-2-aminobutyramide-hydrochloride.pdf
https://www.chemicalbook.com/msds/s-2-aminobutyramide-hydrochloride.pdf
https://www.fishersci.no/store/msds?partNumber=15471878&countryCode=NO&language=en
https://www.fishersci.no/store/msds?partNumber=15471878&countryCode=NO&language=en
https://www.chemicalbook.com/msds/s-2-aminobutyramide-hydrochloride.pdf
https://www.chemicalbook.com/msds/s-2-aminobutyramide-hydrochloride.pdf
https://datasheets.scbt.com/sc-229043.pdf
https://www.chemicalbook.com/msds/s-2-aminobutyramide-hydrochloride.pdf
https://datasheets.scbt.com/sc-229043.pdf
https://www.chemicalbook.com/msds/s-2-aminobutyramide-hydrochloride.pdf
https://www.fishersci.no/store/msds?partNumber=15471878&countryCode=NO&language=en
https://www.echemi.com/sds/l-2-aminobutanamidehydrochloride-pid_Rock19729.html
https://store.apolloscientific.co.uk/storage/msds/OR46608_msds.pdf
https://www.chemicalbook.com/msds/s-2-aminobutyramide-hydrochloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Verify that all necessary PPE is available and in good condition.

2. Donning PPE:

Before handling the chemical, put on a lab coat, followed by gloves and eye protection.

If there is a risk of dust inhalation, a suitable respirator must be worn.

3. Handling the Chemical:

Avoid the formation of dust and aerosols.[1][4]

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[4][7]

Avoid contact with skin and eyes.[1][4][6]

Weigh and handle the solid material in a designated area, such as a chemical fume hood.

Do not eat, drink, or smoke when using this product.[4][6][7]

4. Post-Handling:

Wash hands thoroughly with soap and water after handling and before breaks.[1][6][7]

Remove contaminated clothing and wash it before reuse.[4][7]

Disposal Plan
Chemical Waste: Dispose of (2S)-2-aminobutyramide waste and its container at an

approved waste disposal facility.[7] Do not let the product enter drains.[1]

Contaminated PPE: Used gloves and other disposable PPE should be collected in a

suitable, closed container for disposal.[1]

Emergency First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1][4]
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In Case of Skin Contact: Immediately wash off with plenty of soap and water. If skin irritation

occurs, get medical advice.[4][7]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and get medical

attention.[1][7]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[3][7]

Visual Workflow Guides
The following diagrams illustrate the key decision-making and procedural workflows for

handling (2S)-2-aminobutyramide safely.
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Caption: PPE selection workflow for handling (2S)-2-aminobutyramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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